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Compound of Interest

Compound Name: 5-Hexenyl acetate

Cat. No.: B1332132

An In-depth Technical Guide to the Safety and Handling of 5-Hexenyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Hexenyl acetate, a
flammable liquid commonly used in laboratory settings. The following sections detail its
hazards, safe handling procedures, personal protective equipment, and emergency protocols.
All quantitative data is summarized for clarity, and relevant experimental methodologies are
described.

Hazard Identification and Classification

5-Hexenyl acetate is classified as a flammable liquid and vapor.[1][2][3] It is crucial to handle
this chemical with appropriate safety measures to prevent fire and exposure.

GHS Hazard Statements:
e H226: Flammable liquid and vapor.[2][3]
Signal Word: Warning[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Hexenyl acetate is provided in the
table below. This data is essential for understanding its behavior and for designing safe
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experimental and storage conditions.

Property Value Source

Molecular Formula CsH1402 [2]

Molecular Weight 142.20 g/mol [2][4]
Colorless to almost colorless

Appearance o [3]
clear liquid

Boiling Point 173-174 °C (lit.) [4]

Density 0.883 g/mL at 25 °C (lit.) [4]

Flash Point 60.6 °C (141.1 °F) - closed cup  [4][5]

Vapor Pressure 0.866 mmHg @ 25.00 °C (est) [6]

N Soluble in alcohol. Insoluble in

Solubility [6]

water.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 5-

Hexenyl acetate.

Handling

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-
resistant gloves, and a lab coat.[1]

Ensure adequate ventilation in the work area. Use in a chemical fume hood if possible.[1]
Keep away from open flames, hot surfaces, and all sources of ignition.[1][3]
Use only non-sparking tools and explosion-proof equipment.[1][3]

Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[3]
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e Avoid contact with skin, eyes, and clothing.[1]

e Do not ingest or inhale.[1]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]
o Keep away from heat and sources of ignition.[1][7]

o Store away from incompatible materials, such as strong oxidizing agents.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 5-Hexenyl
acetate:

PPE Type Specification Source

) Safety glasses with side-
Eye/Face Protection ) [8]
shields or goggles.

) ) Chemical-resistant gloves
Skin Protection o [8]
(e.g., nitrile rubber).

Use a NIOSH/MSHA approved
) ) respirator if exposure limits are
Respiratory Protection o [1]
exceeded or if irritation is

experienced.

Lab coat or other protective
Body Protection clothing to prevent skin [1]

contact.

First-Aid Measures

In case of exposure, follow these first-aid procedures:
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Exposure Route

First-Aid Procedure

Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. If skin irritation

persists, call a physician.

[1]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[1]

Ingestion

Clean mouth with water and
drink afterwards plenty of
water. Do NOT induce
vomiting. Call a physician or
poison control center

immediately.

[1]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3]

» Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can

travel to a source of ignition and flash back.[1] Containers may explode when heated.

» Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing

apparatus (SCBA) and full protective gear.[1]

Toxicological Information

The toxicological properties of 5-Hexenyl acetate have not been fully investigated.[1]

Overexposure may cause headache, dizziness, tiredness, nausea, and vomiting.[1]
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Experimental Protocols
Flash Point Determination (Based on ASTM D93)

The flash point of a volatile material is the lowest temperature at which its vapors will ignite
when given an ignition source. The Pensky-Martens closed-cup method (ASTM D93) is a
common procedure for determining the flash point of flammable liquids.

Methodology:

o A sample of the substance is placed in a test cup of a Pensky-Martens apparatus.
e The sample is heated at a slow, constant rate with continuous stirring.

e An ignition source is directed into the cup at regular intervals.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapor above the sample to ignite.[9]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)

This in vitro test is used to assess the skin irritation potential of a chemical. It utilizes a
reconstructed human epidermis model that mimics the properties of the upper layers of human
skin.[2][8]

Methodology:

A three-dimensional reconstructed human epidermis (RhE) model is used.[2]

The test chemical is applied topically to the surface of the RhE tissue.[2]

After a specific exposure period, the chemical is removed, and the tissue is rinsed.

Cell viability is measured using a quantitative assay, typically the MTT assay. In this assay,
viable cells convert the yellow MTT tetrazolium salt into a purple formazan product.[2]
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o The amount of formazan produced is measured spectrophotometrically, which is proportional
to the number of viable cells.

e Asubstance is classified as a skin irritant if the tissue viability is reduced below a defined
threshold (e.g., < 50%) compared to a negative control.[2]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and handling precautions for 5-Hexenyl acetate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332132#safety-and-handling-precautions-for-5-
hexenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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